N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-4-sulfamoylbenzamide

• IUPAC Name: N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-4-sulfamoylbenzamide
• InChI: InChI=1S/C18H14N4O3S2/c19-27(24,25)15-6-4-12(5-7-15)17(23)20-14-3-1-2-13(10-14)16-11-22-8-9-26-18(22)21-16/h1-11H,(H,20,23)(H2,19,24,25)
• InChI Key: MUCQJJGCBACPAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N)C3=CN4C=CSC4=N3
• Molecular Formula: C18H14N4O3S2
• Molecular Weight: 398.5 g/mol

Description

Imidazo[2,1-b][1,3]thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. It is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Synthesis Analysis

The most common approach for the assembly of imidazo[2,1-b][1,3]thiazole system is based on the reaction of 2-aminothiazoles with α-halocarbonyl compounds. Vinylogs of γ-halo-α,β-unsaturated carbonyl compounds can be potentially used to expand the range of available derivatives of the given system.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

The reactions of 2-aminothiazoles with bromo ketones occurred under mild conditions: the product was formed upon heating the reagent mixture in PhH for 2–4 h, and the type of product depended on the structure of the starting reagents.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Anticancer Activity

• . Researchers have explored their potential against various cancer cell lines, making them a focal point in cancer research.

Raf Kinase Inhibition

• . This finding suggests their relevance in targeted cancer therapies.

Dual Inhibitors of IGF-IR and EGFR

• . Such dual inhibition strategies are valuable in cancer treatment.

Antimicrobial Properties

• Some imidazo[2,1-b][1,3]thiazole derivatives exhibit antimicrobial activity. .
• .

Anti-Inflammatory and Cardiotonic Applications

• . Their pharmacological properties make them relevant in cardiovascular research.

Dye Synthesis and Herbicidal Agents

• . .

Future Directions

The introduction of a spiropyrrolidine ring system into an imidazo[2,1-b][1,3]thiazole framework can be considered as an effective approach to the construction of new molecular scaffolds with potential biological effects. This could be a promising direction for future research.

Mechanism of Action

Target of Action

N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-4-sulfamoylbenzamide is a derivative of imidazo[2,1-b]thiazole . Imidazo[2,1-b]thiazole derivatives are known for their broad range of pharmaceutical applications, including anticancer and antiviral drugs, antioxidants, immunomodulatory, and tuberculostatic agents . The primary targets of these compounds are often cancer cells .

Mode of Action

The compound interacts with its targets through a series of biochemical reactions. The mechanistic pathway leading to carbonylated imidazo[2,1-b]thiazole occurs through an ordered sequence of steps, involving amine-induced N-deprotection, oxidative aminocarbonylation of the triple bond (with Csp H activation and formation of a 2-ynamide intermediate), dearomative cyclization (by intramolecular conjugate addition of thioazolic nitrogen to the 2-ynamide moiety) and aromatization by proton-shift isomerization .

Biochemical Pathways

The compound affects various biochemical pathways, leading to the inhibition of cancer cell growth

Pharmacokinetics

Imidazole, a core structure in the compound, is known to be highly soluble in water and other polar solvents , which could potentially influence the compound’s absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The compound has shown moderate ability to suppress the growth of kidney cancer cells, with a weaker effect on the cell lines of prostate cancer, colon cancer, and leukemia

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the compound’s solubility in water and other polar solvents could potentially influence its bioavailability and efficacy. Additionally, the compound’s stability could be affected by factors such as temperature, pH, and the presence of other substances in the environment .